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Introduction
Protein kinases are a critical class of enzymes that regulate a vast array of cellular processes

by catalyzing the phosphorylation of specific substrate proteins. Their dysregulation is a

hallmark of numerous diseases, including cancer, inflammatory disorders, and metabolic

syndromes, making them prime targets for therapeutic intervention. The development of robust

and sensitive kinase assays is therefore essential for basic research and drug discovery.

Fluorescently labeled peptide substrates, such as Crosstide, offer a powerful tool for

monitoring kinase activity in a high-throughput, non-radioactive format.

Crosstide is a synthetic peptide with the sequence Gly-Arg-Pro-Arg-Thr-Ser-Ser-Phe-Ala-Glu-

Gly (GRPRTSSFAEG)[1][2]. It is derived from the phosphorylation site of Glycogen Synthase

Kinase-3 (GSK-3) and serves as an efficient substrate for several key serine/threonine kinases,

most notably Akt (also known as Protein Kinase B, PKB), as well as Mitogen-Activated Protein

Kinase-Activated Protein Kinase-1 (MAPKAP-K1) and p70 S6 Kinase (p70S6K)[1][3]. The
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fluorescent and biotinylated versions of Crosstide demonstrate similar enzymatic activity to the

unlabeled peptide[1].

These application notes provide detailed protocols for utilizing fluorescently labeled Crosstide
in two common kinase assay formats: Fluorescence Polarization (FP) and Time-Resolved

Fluorescence Resonance Energy Transfer (TR-FRET).

Featured Kinases and Signaling Pathway
Crosstide is primarily used to assay the activity of Akt, a central kinase in the PI3K/Akt/mTOR

signaling pathway. This pathway is crucial for regulating cell survival, proliferation, and

metabolism. A simplified representation of this pathway, focusing on the downstream regulation

of GSK-3β by Akt, is depicted below. Upon activation by upstream signals (e.g., growth

factors), Akt phosphorylates and inactivates GSK-3β, a key regulator of glycogen metabolism

and gene transcription[4][5][6].
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Diagram 1. Simplified Akt/GSK-3β signaling pathway.
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Quantitative Data Summary
The following tables summarize key quantitative parameters for kinase assays utilizing

Crosstide and similar peptide substrates. This data is essential for assay design and

interpretation.

Kinase Substrate Km (µM)
Vmax
(U/mg)

Assay
Conditions

Reference

Akt1 (PKBα)
Crosstide

Analog
5 260

Synthetic

peptide

substrate

[7]

MAPKAP-K1
KKKNRTLSV

A
0.17 -

Synthetic

peptide

substrate

[8]

p70S6K
KKRNRTLSV

A
1.5 -

Synthetic

peptide

substrate

[8]

Akt2

(wildtype)
Crosstide -

16 pmol/min/

µg

GST-AKT2,

[γ-³²P]ATP
[1]

Akt2 (mutant) Crosstide -
85 pmol/min/

µg

GST-

AKT2T/E,S/D

, [γ-³²P]ATP

[1]

Table 1. Kinetic parameters for kinases that phosphorylate Crosstide or analogous substrates.

Inhibitor Kinase Assay Type IC50 (nM) Reference

Staurosporine PKA FP 11 [6]

Staurosporine Blk FP 25-31 [9]

Staurosporine Blk TR-FRET 30-42 [9]

Staurosporine PKC Radiometric 0.7 [10]

Staurosporine PKA Radiometric 7 [10]
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Table 2. IC50 values for the broad-spectrum kinase inhibitor Staurosporine, determined by

various assay methods.

Assay Type Kinase Z' Factor Reference

FP Blk 0.73-0.81 [9]

FP Generic >0.5 (good) [11]

FP Generic >0.7 (excellent) [11]

Table 3. Representative Z' factor values for FP-based kinase assays, indicating assay

robustness for high-throughput screening.

Experimental Protocols
Fluorescence Polarization (FP) Kinase Assay
Principle: This is a competitive immunoassay. The kinase reaction is performed with unlabeled

Crosstide. After the reaction, a fluorescently labeled phosphocrosstide "tracer" and a

phospho-specific antibody are added. The phosphorylated Crosstide produced by the kinase

competes with the tracer for binding to the antibody. When the small tracer is bound to the

large antibody, it tumbles slowly, resulting in a high FP value. When displaced by the unlabeled

phosphocrosstide, the free tracer tumbles rapidly, leading to a low FP value. The decrease in

FP is proportional to the kinase activity.
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Diagram 2. Experimental workflow for an FP kinase assay.
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Materials:

Fluorescently labeled phosphocrosstide tracer (e.g., with a red or far-red fluorophore)

Unlabeled Crosstide peptide

Anti-phosphocrosstide antibody

Active kinase (e.g., Akt1)

ATP

Kinase reaction buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-

35)

FP dilution buffer (provided with commercial kits, or a buffer compatible with the antibody

and tracer)

EDTA solution (to stop the kinase reaction)

Test inhibitors dissolved in DMSO

Low-volume, black, 384-well microplate

Microplate reader capable of measuring fluorescence polarization

Procedure:

Reagent Preparation: Prepare stock solutions of all reagents. Serially dilute test inhibitors in

DMSO.

Kinase Reaction: a. In a 384-well plate, add 5 µL of kinase reaction buffer containing the

desired concentration of unlabeled Crosstide substrate. b. Add test inhibitor or DMSO

vehicle (final DMSO concentration should be ≤1%). c. Add the kinase to each well. d. To

initiate the reaction, add ATP. The final reaction volume is typically 10 µL. e. Incubate the

plate at room temperature for a predetermined time (e.g., 90 minutes), allowing for

approximately 10-30% substrate conversion.
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Reaction Quench and Detection: a. Stop the kinase reaction by adding a quench solution

containing EDTA. b. Add 10 µL of detection mix containing the fluorescent phosphocrosstide
tracer and the phospho-specific antibody, diluted in FP dilution buffer. The final volume will

be 20 µL. c. Incubate the plate at room temperature for 1-4 hours to allow the antibody-tracer

binding to reach equilibrium. Protect the plate from light.

Measurement: a. Measure the fluorescence polarization (in mP units) using a plate reader

with appropriate excitation and emission filters for the chosen fluorophore.

Data Analysis: a. The activity of the kinase is inversely proportional to the measured FP

signal. b. For inhibitor studies, plot the FP signal against the logarithm of the inhibitor

concentration and fit the data to a sigmoidal dose-response curve to determine the IC50

value.

Time-Resolved Fluorescence Resonance Energy
Transfer (TR-FRET) Kinase Assay
Principle: This assay format directly measures the phosphorylated product. A fluorescently

labeled Crosstide (e.g., with fluorescein or another acceptor fluorophore) is used as the

substrate. After the kinase reaction, a terbium- or europium-labeled anti-phosphocrosstide
antibody (the FRET donor) is added. When the antibody binds to the phosphorylated

Crosstide, the donor and acceptor fluorophores are brought into close proximity, allowing for

FRET to occur. Excitation of the donor lanthanide results in energy transfer to the acceptor,

which then emits light at its specific wavelength. The time-resolved detection minimizes

background fluorescence, leading to a high signal-to-noise ratio.
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Diagram 3. Experimental workflow for a TR-FRET kinase assay.
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Materials:

Crosstide peptide labeled with an acceptor fluorophore (e.g., Fluorescein, Green- or Red-

shifted dyes)

Anti-phosphocrosstide antibody labeled with a donor lanthanide (e.g., Terbium (Tb) or

Europium (Eu))

Active kinase (e.g., Akt1)

ATP

Kinase reaction buffer (as in FP assay)

Detection buffer (containing EDTA to stop the reaction)

Test inhibitors dissolved in DMSO

Low-volume, black or white, 384-well microplate

Microplate reader capable of time-resolved fluorescence measurements

Procedure:

Reagent Preparation: Prepare stock solutions of all reagents. Serially dilute test inhibitors in

DMSO.

Kinase Reaction: a. In a 384-well plate, add 5 µL of kinase reaction buffer containing the

acceptor-labeled Crosstide substrate. b. Add test inhibitor or DMSO vehicle. c. Add the

kinase to each well. d. To initiate the reaction, add ATP. The final reaction volume is typically

10 µL. e. Incubate the plate at room temperature for a predetermined time (e.g., 60-90

minutes).

Detection: a. Add 10 µL of detection buffer containing the donor-labeled anti-

phosphocrosstide antibody and EDTA to stop the reaction. b. Incubate the plate at room

temperature for at least 60 minutes to allow for antibody binding. Protect the plate from light.
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Measurement: a. Measure the time-resolved fluorescence using a plate reader. Set the

reader to excite the donor (e.g., ~340 nm for Tb) and measure emission from both the donor

(e.g., ~490 nm for Tb) and the acceptor (e.g., ~520 nm for Fluorescein) after a time delay

(e.g., 50-100 µs).

Data Analysis: a. Calculate the TR-FRET ratio (Acceptor Emission / Donor Emission). b.

Kinase activity is directly proportional to the TR-FRET ratio. c. For inhibitor studies, plot the

TR-FRET ratio against the logarithm of the inhibitor concentration and fit the data to

determine the IC50 value.

Conclusion
Fluorescently labeled Crosstide is a versatile and valuable tool for studying the activity of Akt

and other related kinases. The Fluorescence Polarization and Time-Resolved FRET assays

described here provide robust, sensitive, and high-throughput-compatible methods for kinase

inhibitor screening and characterization. By following these detailed protocols, researchers can

generate high-quality, reproducible data to advance our understanding of kinase signaling and

accelerate the development of novel therapeutics.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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